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Compound of Interest

Compound Name: NP-1815-PX sodium

Cat. No.: B15584981 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information, troubleshooting guides, and frequently asked

questions (FAQs) regarding the stability and handling of NP-1815-PX sodium in Dimethyl

Sulfoxide (DMSO) solution.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for NP-1815-PX sodium stock solutions in

DMSO?

A1: Based on vendor recommendations, for optimal stability, stock solutions of NP-1815-PX
sodium in DMSO should be stored under the following conditions:

-80°C: for long-term storage, stable for up to 6 months.

-20°C: for short-term storage, stable for up to 1 month.

It is crucial to use anhydrous, high-purity DMSO to prepare stock solutions and store them in

tightly sealed vials to minimize exposure to moisture and light.

Q2: Is there any quantitative data available on the stability of NP-1815-PX sodium in DMSO at

different temperatures?

A2: Currently, there is no publicly available quantitative data detailing the degradation kinetics

of NP-1815-PX sodium in DMSO at various temperatures (e.g., room temperature, 4°C, -20°C,
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and -80°C). To ensure the integrity of your experiments, we recommend performing a stability

assessment under your specific laboratory conditions. A detailed protocol for this is provided in

the "Experimental Protocols" section.

Q3: What is the mechanism of action of NP-1815-PX?

A3: NP-1815-PX is a potent and selective antagonist of the P2X4 receptor (P2X4R). P2X4R is

an ATP-gated ion channel. Upon activation by extracellular ATP, it allows the influx of cations

(Na⁺ and Ca²⁺) into the cell. This influx can trigger various downstream signaling pathways.

NP-1815-PX has been shown to have anti-inflammatory effects by inhibiting these pathways.

Specifically, it has been demonstrated to suppress the activation of the NLRP3 inflammasome,

a key component of the innate immune response, thereby reducing the release of pro-

inflammatory cytokines IL-1β and IL-18.[1]

Q4: My NP-1815-PX sodium is not dissolving well in DMSO. What should I do?

A4: If you are experiencing solubility issues, please refer to the "Troubleshooting Guide" below.

Common reasons for poor solubility include the quality of the DMSO, the concentration of the

solution, and insufficient mixing.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Precipitation observed in

DMSO stock solution upon

storage.

The compound may have

limited stability at the storage

temperature, or the solution

may be supersaturated.

Store the stock solution at

-80°C in smaller, single-use

aliquots to minimize freeze-

thaw cycles. Before use,

ensure the aliquot is brought to

room temperature and

vortexed thoroughly to ensure

complete dissolution. If

precipitation persists, consider

preparing a fresh stock

solution at a slightly lower

concentration.

Difficulty dissolving the solid

NP-1815-PX sodium in DMSO.

1. Hygroscopic DMSO: DMSO

readily absorbs moisture,

which can reduce its solvating

power. 2. Insufficient mixing:

The compound may require

more energy to dissolve

completely. 3. Concentration

too high: The desired

concentration may exceed the

solubility limit of NP-1815-PX

in DMSO.

1. Use a fresh, unopened

bottle of anhydrous, high-purity

DMSO. 2. Vortex the solution

vigorously for several minutes.

Gentle warming (to no more

than 37°C) or sonication in a

water bath can also aid

dissolution. 3. Try preparing a

more dilute stock solution.

Cloudiness or precipitation

observed when diluting the

DMSO stock into aqueous

buffer/media.

The compound has lower

solubility in aqueous solutions

and is precipitating out.

Decrease the final

concentration of NP-1815-PX

in the aqueous solution. When

diluting, add the DMSO stock

to the aqueous buffer slowly

while vortexing to ensure rapid

mixing. The final concentration

of DMSO in cell-based assays

should ideally be kept below

0.5% to avoid solvent-induced

artifacts.
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Summary of NP-1815-PX Sodium Stability in DMSO
While specific quantitative stability data for NP-1815-PX sodium in DMSO is not available in

the public domain, the following table summarizes the recommended storage conditions based

on vendor information.

Storage Temperature Recommended Duration Key Considerations

-80°C Up to 6 months

Recommended for long-term

storage. Use single-use

aliquots to avoid freeze-thaw

cycles.

-20°C Up to 1 month Suitable for short-term storage.

4°C Not Recommended

Stability at 4°C is not

established and is generally

not recommended for long-

term storage of small

molecules in DMSO.

Room Temperature Not Recommended

Prone to degradation. Avoid

storing DMSO stock solutions

at room temperature for

extended periods.

Experimental Protocols
Protocol: Assessing the Stability of NP-1815-PX Sodium
in DMSO
This protocol provides a framework for researchers to determine the stability of NP-1815-PX
sodium in DMSO under their specific laboratory conditions.

1. Materials:

NP-1815-PX sodium solid

Anhydrous, high-purity DMSO
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Amber, tightly sealed vials (e.g., HPLC vials)

Calibrated pipettes

Vortex mixer

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with UV or Mass Spectrometry

(MS) detector

2. Procedure:

Preparation of Stock Solution:

Accurately weigh a sufficient amount of NP-1815-PX sodium.

Dissolve the compound in anhydrous DMSO to a final concentration of 10 mM. Ensure

complete dissolution by vortexing. Gentle warming or sonication may be used if necessary.

This initial solution will serve as the Time 0 (T₀) reference sample.

Sample Aliquoting and Storage:

Prepare multiple small aliquots of the 10 mM stock solution in amber, tightly sealed vials.

Store the aliquots under different temperature conditions to be tested:

Room Temperature (~20-25°C)

4°C

-20°C

-80°C

Time Points for Analysis:
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Analyze an aliquot from each storage condition at various time points. Suggested time

points include:

T₀ (immediately after preparation)

24 hours

48 hours

1 week

2 weeks

1 month

3 months

6 months

Sample Analysis:

At each time point, retrieve one aliquot from each storage condition.

Allow the frozen samples to thaw completely and reach room temperature. Vortex briefly

to ensure homogeneity.

Analyze the concentration and purity of NP-1815-PX in each sample using a validated

HPLC-UV or LC-MS method.

The percentage of NP-1815-PX remaining at each time point is calculated relative to the

T₀ sample.

3. Data Analysis:

Plot the percentage of NP-1815-PX remaining against time for each storage condition.

The stability profile will indicate the rate of degradation at different temperatures.
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Caption: Experimental workflow for assessing NP-1815-PX stability in DMSO.
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Caption: NP-1815-PX mechanism of action on the P2X4R signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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